Cas no 482617-60-7 (3-(cyclohexylamino)-1λ?-thiolane-1,1-dione hydrochloride)

3-(cyclohexylamino)-1λ?-thiolane-1,1-dione hydrochloride structure
482617-60-7 structure
Product Name:3-(cyclohexylamino)-1λ?-thiolane-1,1-dione hydrochloride
CAS No:482617-60-7
MF:C10H20ClNO2S
MW:253.789300918579
CID:3110732
PubChem ID:24279262
Update Time:2025-04-21

3-(cyclohexylamino)-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-N-(1,1-dioxidotetrahydrothien-3-yl)amine hydrochloride
    • 3-(cyclohexylamino)-1λ?-thiolane-1,1-dione hydrochloride
    • G35031
    • EN300-07896
    • Z56988269
    • 3-(Cyclohexylamino)tetrahydrothiophene 1,1-dioxide hydrochloride
    • N-?Cyclohexyltetrahydro?-?3-?thiophenamine 1,?1-?dioxide hydrochloride
    • 871-569-8
    • 3-(Cyclohexylamino)tetrahydrothiophene1,1-dioxidehydrochloride
    • N-cyclohexyl-1,1-dioxothiolan-3-amine;hydrochloride
    • MFCD02073921
    • CS-0220924
    • 3-(cyclohexylamino)-1lambda6-thiolane-1,1-dione hydrochloride
    • N-cyclohexyltetrahydro-3-Thiophenamine-1,1-dioxide, hydrochloride (1:1)
    • AKOS016397693
    • N-Cyclohexyl-n-(1,1-dioxidotetrahydrothien-3-yl)amine, HCl
    • 482617-60-7
    • HUA61760
    • Inchi: 1S/C10H19NO2S.ClH/c12-14(13)7-6-10(8-14)11-9-4-2-1-3-5-9;/h9-11H,1-8H2;1H
    • InChI Key: CIBFQIAMLMYJDS-UHFFFAOYSA-N
    • SMILES: Cl.S1(CCC(C1)NC1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 253.0903277Da
  • Monoisotopic Mass: 253.0903277Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6Ų

3-(cyclohexylamino)-1λ?-thiolane-1,1-dione hydrochloride Pricemore >>

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